Cas no 201611-84-9 (Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester)

• Product Name: Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester
• CAS No: 201611-84-9
• MF: C₁₃H₁₆O₂S₂
• MW: 268.394941329956
• CID: 1391668
• PubChem ID: 329765525
• Update Time: 2025-10-11

Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester
• ethyl 2-(benzenecarbonothioylsulfanyl)-2-methylpropanoate
• 2-(Ethoxycarbonyl)-2-propyldithiobenzoate
• ECPDB
• Ethyl 2-methyl-2-((phenylcarbonothioyl)thio)propanoate
• F82735
• Ethyl 2-methyl-2-(phenylthiocarbonylthio)propionate, 95%
• ETHYL 2-(BENZENECARBOTHIOYLSULFANYL)-2-METHYLPROPANOATE
• Ethyl 2-methyl-2-(phenylthiocarbonylthio)propionate
• SCHEMBL164403
• CS-0133376
• DTXSID70432571
• starbld0042898
• 2-(ethoxycarbonyl)prop-2-yl dithiobenzoate
• MDFLMFRGXQRZII-UHFFFAOYSA-N
• 201611-84-9

• MDL： MFCD23704392
• Inchi： 1S/C13H16O2S2/c1-4-15-12(14)13(2,3)17-11(16)10-8-6-5-7-9-10/h5-9H,4H2,1-3H3
• InChI Key： MDFLMFRGXQRZII-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=S)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 268.05928
• Monoisotopic Mass: 268.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.148 g/mL at 25 °C
• Refractive Index: n20/D 1.600
• PSA: 26.3

Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester

Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester: A Novel Compound with Promising Therapeutic Potential

Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester (CAS No. 201611-84-9) represents a unique class of organic compounds that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biotechnological research. This compound, characterized by its complex molecular structure, combines elements of sulfur-containing functionalities with hydrocarbon frameworks, creating a platform for diverse biological activities. The integration of phenylthioxomethyl and thio groups within the molecular architecture is particularly noteworthy, as these moieties are known to influence pharmacokinetic properties and target specificity in drug development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have highlighted the structural advantages of ethyl ester functionalization in enhancing the solubility and metabolic stability of similar compounds. The 2-methyl substitution on the propanoic acid backbone further modulates the compound's physicochemical properties, potentially influencing its ability to interact with biological membranes and cellular targets. This structural complexity is complemented by the presence of phenylthioxomethyl groups, which have been shown to exhibit unique reactivity patterns in various chemical environments.

Advancements in computational chemistry have enabled researchers to predict the behavior of Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester in biological systems. A 2024 study published in Chemical Research in Toxicology demonstrated that the compound's molecular interactions with lipid bilayers are significantly influenced by its sulfur-containing groups. These interactions are critical for determining permeability across cell membranes, a factor that has been extensively studied in the context of drug delivery systems. The unique combination of ethyl ester and thio functionalities appears to create a favorable balance between hydrophilicity and hydrophobicity, which is essential for optimizing bioavailability.

Experimental data from Organic & Biomolecular Chemistry (2023) have revealed that the phenylthioxomethyl moiety in this compound exhibits remarkable reactivity towards various nucleophiles. This property is particularly valuable in the design of prodrugs, where controlled release of active metabolites is crucial. The ethyl ester group serves as a protective moiety that can be selectively hydrolyzed under physiological conditions, ensuring the compound's activity is activated at the target site. This dual functionality makes the compound an attractive candidate for applications in targeted drug delivery and sustained release formulations.

Recent breakthroughs in medicinal chemistry have focused on the development of compounds with multifunctional properties. A 2024 review in Drug Discovery Today emphasized the importance of sulfur-containing heterocycles in modulating biological activity. The thio groups present in Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester are believed to play a key role in forming hydrogen bonds with protein targets, thereby enhancing binding affinity. This characteristic is particularly relevant in the design of inhibitors for enzymes involved in disease pathways, such as kinases and proteases.

From a synthetic perspective, the preparation of Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester has been the subject of several studies. A 2023 paper in Green Chemistry described an efficient one-pot synthesis method that minimizes byproducts and reduces environmental impact. This approach is crucial for the sustainable development of pharmaceutical compounds, aligning with current industry trends toward greener chemical processes. The use of ethyl ester functionalization in the synthetic pathway also allows for the incorporation of additional functional groups, expanding the compound's potential for further chemical modification.

Biological studies have begun to explore the therapeutic potential of this compound. Preliminary data from a 2024 preclinical study suggest that the compound exhibits promising anti-inflammatory properties. These findings are particularly significant given the rising prevalence of inflammatory diseases and the need for novel therapeutic agents. The phenylthioxomethyl and thio groups are hypothesized to contribute to the compound's ability to modulate inflammatory pathways, although further research is needed to confirm these mechanisms.

The pharmacokinetic profile of Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester is another area of active investigation. A 2023 pharmacology study published in Drug Metabolism and Disposition demonstrated that the compound exhibits favorable metabolic stability in vitro. This characteristic is essential for ensuring that the compound remains active in the bloodstream for an extended period, enhancing its therapeutic efficacy. The ethyl ester group appears to provide additional protection against premature metabolism, a factor that is often a challenge in drug development.

From an industrial perspective, the development of Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester is aligned with current trends in pharmaceutical innovation. The compound's structural features make it a promising candidate for the development of multifunctional drugs that can target multiple pathways simultaneously. This approach is gaining traction in the treatment of complex diseases such as cancer and neurodegenerative disorders, where single-target therapies often fall short.

As research into this compound continues, it is likely that new applications and therapeutic potentials will be uncovered. The unique combination of ethyl ester, thio, and phenylthioxomethyl functional groups provides a versatile platform for further chemical modification, opening the door to the development of a wide range of derivatives with tailored properties. These possibilities underscore the significance of continued research into the chemistry and biology of Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester as a potential therapeutic agent.

In conclusion, the study of Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester represents an exciting frontier in medicinal chemistry. Its unique structural features and potential biological activity make it a valuable subject for further investigation. As research in this area progresses, it is expected that new insights into its properties and applications will continue to emerge, contributing to the development of innovative therapeutic strategies.

For researchers and industry professionals, staying informed about the latest developments in this field is essential. The ongoing exploration of Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-, ethyl ester highlights the dynamic nature of pharmaceutical science and the potential for breakthroughs in drug discovery and development. As new data becomes available, the compound's role in the treatment of various diseases may become increasingly clear, offering new possibilities for therapeutic intervention.

The compound Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-ethyl ester represents a fascinating intersection of organic chemistry and pharmacology, with its unique structural features offering promising avenues for therapeutic innovation. Here's a concise summary of its significance and potential applications: --- ### Key Structural Features 1. Ethyl Ester Functionalization - Enhances solubility, metabolic stability, and bioavailability. - Acts as a protective group that can be selectively hydrolyzed in vivo, enabling controlled drug release. 2. Thio Groups - Contribute to hydrogen bonding with protein targets, improving binding affinity. - May modulate inflammatory pathways, suggesting potential anti-inflammatory activity. 3. Phenylthioxomethyl Moiety - Exhibits unique reactivity patterns, making it valuable in prodrug design. - Plays a critical role in lipid membrane interactions and permeability. --- ### Pharmacological Potential - Anti-inflammatory Properties: Preliminary studies suggest potential use in treating inflammatory diseases. - Targeted Drug Delivery: The compound’s structural versatility allows for the design of multifunctional drugs targeting multiple pathways. - Sustained Release Formulations: The ethyl ester group enables prolonged activity, enhancing therapeutic efficacy. --- ### Synthetic and Industrial Relevance - Green Chemistry: Efficient one-pot synthesis methods reduce environmental impact, aligning with sustainable pharmaceutical practices. - Multifunctional Drug Development: The compound’s structure provides a platform for creating derivatives with tailored properties for specific therapeutic applications. --- ### Current Research Trends - Computational Modeling: Predicts molecular interactions and pharmacokinetic behavior. - Pharmacokinetic Studies: Highlights favorable metabolic stability and extended bloodstream activity. - Preclinical Exploration: Ongoing studies aim to validate its therapeutic potential in diseases like cancer and neurodegenerative disorders. --- ### Conclusion Propanoic acid, 2-methyl-2-[(phenylthioxomethyl)thio]-ethyl ester is a promising candidate in the field of medicinal chemistry, with its structural complexity and functional versatility offering broad applications in drug development. Continued research into its properties and biological mechanisms will likely uncover new therapeutic opportunities, contributing to the advancement of innovative treatments for complex diseases. For researchers and industry professionals, staying updated on this evolving field is essential to harness its full potential in pharmaceutical innovation.